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Compound of Interest

Compound Name: Melledonal C

Cat. No.: B15421527 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Melledonal C is a sesquiterpenoid natural product isolated from the fungus Armillaria mellea.

Sesquiterpenoids are a class of organic compounds known for a wide range of biological

activities, including antimicrobial properties. Preliminary studies have indicated that Melledonal
C possesses antifungal activity, making it a compound of interest for further investigation and

potential development as a novel antifungal agent.

These application notes provide a summary of the known antifungal activity of Melledonal C,

along with detailed protocols for its evaluation against various fungal species. The provided

methodologies are based on established standards from the Clinical and Laboratory Standards

Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST)

to ensure reproducibility and comparability of results.
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Property Value

Molecular Formula C₂₄H₂₉ClO₈

Molecular Weight 480.9 g/mol

Appearance White to off-white solid

Solubility
Soluble in methanol, ethanol, DMSO, and other

organic solvents. Poorly soluble in water.

Known Antifungal Activity of Melledonal C
The currently available data on the antifungal activity of Melledonal C is limited but promising.

The following table summarizes the reported Minimum Inhibitory Concentration (MIC) value.

Fungal Species MIC (µg/mL) Test Method Reference

Candida albicans 1.0 Bioautographic Assay [1]

Mucor hiemalis Not significant Not specified [2]

Note: The MIC value against Candida albicans was determined using a bioautographic assay,

which is a qualitative to semi-quantitative method. Further quantitative testing using

standardized broth microdilution or agar dilution methods is highly recommended to confirm

this activity and establish a precise MIC.

Postulated Mechanism of Action
The precise mechanism of action for Melledonal C has not been elucidated. However, many

sesquiterpenoids are known to exert their antifungal effects by disrupting the fungal cell

membrane. This can lead to increased membrane permeability, leakage of intracellular

components, and ultimately, cell death. Another potential mechanism for antifungal agents is

the inhibition of critical enzymes involved in cell wall synthesis or other essential metabolic

pathways. Further research is required to determine the specific molecular targets of

Melledonal C in fungal cells.
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Postulated Antifungal Mechanism of Melledonal C (as a Sesquiterpenoid)

Cell Membrane Disruption

Melledonal C Fungal Celltargets Increased Permeabilitycauses Leakage of Intracellular Componentsleads to Cell Death

Click to download full resolution via product page

Caption: Postulated mechanism of action for Melledonal C.

Experimental Protocols
The following are detailed protocols for determining the antifungal susceptibility of fungal

isolates to Melledonal C. These are based on the widely accepted broth microdilution

methods.

Protocol 1: Broth Microdilution Antifungal Susceptibility
Testing for Yeasts (e.g., Candida spp.)
This protocol is adapted from CLSI document M27 and EUCAST definitive document E.Def

7.3.2.

1. Materials:

Melledonal C stock solution (e.g., 1 mg/mL in DMSO)

RPMI-1640 medium (with L-glutamine, without sodium bicarbonate), buffered with MOPS to

pH 7.0

Sterile 96-well U-bottom microtiter plates
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Fungal inoculum (standardized to 0.5-2.5 x 10³ CFU/mL)

Positive control antifungal (e.g., Fluconazole)

Negative control (medium only)

Sterile DMSO (for solvent control)

Spectrophotometer or microplate reader (530 nm)

Incubator (35°C)

2. Preparation of Fungal Inoculum:

Subculture the yeast isolate onto a suitable agar plate (e.g., Sabouraud Dextrose Agar) and

incubate at 35°C for 24-48 hours to obtain fresh, actively growing colonies.

Select several well-isolated colonies and suspend them in sterile saline (0.85% NaCl).

Adjust the turbidity of the suspension to match a 0.5 McFarland standard (equivalent to

approximately 1-5 x 10⁶ CFU/mL). This can be done visually or using a spectrophotometer

(absorbance of 0.08-0.10 at 625 nm).

Dilute the adjusted inoculum 1:1000 in RPMI-1640 medium to achieve the final working

concentration of 0.5-2.5 x 10³ CFU/mL.

3. Preparation of Microdilution Plates:

Prepare serial two-fold dilutions of the Melledonal C stock solution in RPMI-1640 medium

directly in the 96-well plate. The final concentration range should typically span from 64

µg/mL down to 0.06 µg/mL.

Ensure the final concentration of DMSO in each well does not exceed 1% (v/v), as higher

concentrations can inhibit fungal growth. Prepare a solvent control well containing the

highest concentration of DMSO used.

Add 100 µL of the standardized fungal inoculum to each well containing the serially diluted

Melledonal C.
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Include a positive control well (inoculum with a known antifungal like fluconazole) and a

growth control well (inoculum with medium only). A sterility control well (medium only) should

also be included.

4. Incubation and Reading of Results:

Cover the microtiter plates and incubate at 35°C for 24-48 hours.

The Minimum Inhibitory Concentration (MIC) is defined as the lowest concentration of

Melledonal C that causes a significant inhibition of growth (typically ≥50% reduction)

compared to the growth control well.

The endpoint can be determined visually or by using a microplate reader to measure the

optical density at 530 nm.

Yeast Antifungal Susceptibility Testing Workflow

Prepare Fungal Inoculum
(0.5 McFarland)

Standardize Inoculum
(0.5-2.5 x 10³ CFU/mL)

Inoculate Wells with Standardized Fungal Suspension

Prepare Serial Dilutions of Melledonal C
in 96-well plate

Incubate at 35°C for 24-48 hours

Determine MIC
(Lowest concentration with ≥50% growth inhibition)
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Caption: Workflow for yeast antifungal susceptibility testing.

Protocol 2: Broth Microdilution Antifungal Susceptibility
Testing for Filamentous Fungi (Molds) (e.g., Aspergillus
spp.)
This protocol is adapted from CLSI document M38.

1. Materials:

Same as for yeast testing, with the addition of sterile Tween 20 (0.05%).

Fungal inoculum (conidia or sporangiospores) standardized to 0.4-5 x 10⁴ CFU/mL.

2. Preparation of Fungal Inoculum:

Grow the mold on a suitable agar medium (e.g., Potato Dextrose Agar) at 35°C for 5-7 days,

or until adequate sporulation is observed.

Harvest the conidia by gently scraping the surface of the colony with a sterile, wetted cotton

swab or by flooding the plate with sterile saline containing 0.05% Tween 20.

Transfer the suspension to a sterile tube and allow the heavy particles to settle for 3-5

minutes.

Adjust the turbidity of the conidial suspension to match a 0.5 McFarland standard.

Perform a viable plate count to confirm the final inoculum concentration is within the target

range of 0.4-5 x 10⁴ CFU/mL.

3. Preparation of Microdilution Plates and Incubation:

The procedure for preparing the microdilution plates is the same as for yeasts.

Incubate the plates at 35°C for 48-96 hours, depending on the growth rate of the specific

mold being tested.
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4. Reading of Results:

For most antifungal agents, the MIC is determined as the lowest concentration that shows

complete inhibition of growth. This can be assessed visually.

Mold Antifungal Susceptibility Testing Workflow

Prepare Conidial Suspension

Standardize Inoculum
(0.4-5 x 10⁴ CFU/mL)

Inoculate Wells with Standardized Fungal Suspension

Prepare Serial Dilutions of Melledonal C
in 96-well plate

Incubate at 35°C for 48-96 hours

Determine MIC
(Lowest concentration with complete growth inhibition)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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